Cas no 1512040-56-0 (5-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid)
5-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-Methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid
- 5-methyl-5,6,7,8-tetrahydroimidazo[1,2-a]pyridine-2-carboxylic acid
- 5-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid
-
- MDL: MFCD28397759
- Inchi: 1S/C9H12N2O2/c1-6-3-2-4-8-10-7(9(12)13)5-11(6)8/h5-6H,2-4H2,1H3,(H,12,13)
- InChI Key: RQUKINPYLPLHGJ-UHFFFAOYSA-N
- SMILES: OC(C1=CN2C(CCCC2C)=N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 220
- XLogP3: 1
- Topological Polar Surface Area: 55.1
5-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M593030-5mg |
5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid |
1512040-56-0 | 5mg |
$ 50.00 | 2022-06-03 | ||
| TRC | M593030-10mg |
5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid |
1512040-56-0 | 10mg |
$ 70.00 | 2022-06-03 | ||
| TRC | M593030-50mg |
5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid |
1512040-56-0 | 50mg |
$ 295.00 | 2022-06-03 | ||
| Enamine | EN300-211089-0.05g |
5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid |
1512040-56-0 | 95% | 0.05g |
$205.0 | 2023-09-16 | |
| Enamine | EN300-211089-0.1g |
5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid |
1512040-56-0 | 95% | 0.1g |
$306.0 | 2023-09-16 | |
| Enamine | EN300-211089-0.25g |
5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid |
1512040-56-0 | 95% | 0.25g |
$438.0 | 2023-09-16 | |
| Enamine | EN300-211089-0.5g |
5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid |
1512040-56-0 | 95% | 0.5g |
$691.0 | 2023-09-16 | |
| Enamine | EN300-211089-1.0g |
5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid |
1512040-56-0 | 95% | 1g |
$884.0 | 2023-05-31 | |
| Enamine | EN300-211089-2.5g |
5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid |
1512040-56-0 | 95% | 2.5g |
$1735.0 | 2023-09-16 | |
| Enamine | EN300-211089-5.0g |
5-methyl-5H,6H,7H,8H-imidazo[1,2-a]pyridine-2-carboxylic acid |
1512040-56-0 | 95% | 5g |
$2566.0 | 2023-05-31 |
5-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 5-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid
Introduction to 5-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid (CAS No. 1512040-56-0)
5-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 1512040-56-0, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the imidazopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of both imidazole and pyridine rings in its molecular framework endows it with unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.
The imido1,2-apyridine core of this molecule is particularly noteworthy due to its ability to interact with biological targets in a highly specific manner. This structural feature has been exploited in the design of various pharmacophores targeting diseases such as cancer, inflammation, and neurodegenerative disorders. Recent advancements in computational chemistry and molecular modeling have further highlighted the potential of imidazopyridines as versatile building blocks for small-molecule drugs.
In recent years, there has been a surge in research focused on developing novel imidazopyridine derivatives with enhanced pharmacological profiles. The 5-methyl substitution at the 5-position of the imidazole ring plays a crucial role in modulating the compound's bioactivity. This methyl group influences both the electronic distribution and steric environment of the molecule, thereby affecting its binding affinity to biological targets. Studies have demonstrated that such modifications can lead to improved solubility, metabolic stability, and target specificity.
One of the most compelling aspects of 5-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid is its potential as an intermediate in the synthesis of more complex pharmacological agents. The carboxylic acid functionality at the 2-position provides a reactive site for further chemical modifications, enabling the attachment of various pharmacophoric groups. This versatility has made it a popular choice for medicinal chemists seeking to develop novel therapeutic entities.
Recent experimental studies have explored the biological activity of 5-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid across multiple disease models. For instance, preliminary in vitro assays have shown promising results in inhibiting key enzymes involved in cancer cell proliferation and survival. The compound's ability to modulate these enzymatic pathways suggests its potential as an anti-cancer agent. Additionally, preclinical studies have indicated that derivatives of this molecule may exhibit anti-inflammatory properties by interacting with cytokine signaling pathways.
The synthesis of 5-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid involves a multi-step process that typically begins with the condensation of appropriate precursors under controlled conditions. Advances in synthetic methodologies have enabled more efficient and scalable production methods for this compound. Techniques such as transition-metal-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic core with high regioselectivity and yield.
The pharmacokinetic properties of 5-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid are also subjects of intense investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic efficacy and minimizing potential side effects. Computational modeling has played a significant role in predicting these properties before experimental validation is conducted.
In conclusion,5-methyl-5H,6H,7H,8H-imidazo1,2-apypidine-2-carboxylic acid (CAS No. 1512040-56-0) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound,imido1,pyridine derivatives like this one are poised to play a significant role in future drug discovery efforts.
1512040-56-0 (5-methyl-5H,6H,7H,8H-imidazo1,2-apyridine-2-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)